![molecular formula C16H19N5O B5557894 N-[(1-methyl-1H-imidazol-2-yl)methyl]-N-propylimidazo[1,2-a]pyridine-6-carboxamide](/img/structure/B5557894.png)
N-[(1-methyl-1H-imidazol-2-yl)methyl]-N-propylimidazo[1,2-a]pyridine-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[(1-methyl-1H-imidazol-2-yl)methyl]-N-propylimidazo[1,2-a]pyridine-6-carboxamide is a useful research compound. Its molecular formula is C16H19N5O and its molecular weight is 297.35 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 297.15896025 g/mol and the complexity rating of the compound is 391. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
DNA Recognition and Gene Expression Modulation
N-Methyl imidazole and N-methyl pyrrole-containing polyamides, which can form stacked dimers, are being investigated as potential medicinal agents for treating diseases, including cancer, by targeting specific DNA sequences to control gene expression. Such compounds demonstrate a high degree of specificity in binding to G/C rich sequences, indicating their potential as therapeutic agents for gene modulation (Chavda et al., 2010).
Synthesis and Medicinal Chemistry Strategies
The imidazo[1,2-a]pyridine system serves as a synthon for constructing biologically active molecules, demonstrating the versatility of this scaffold in medicinal chemistry. Efforts to modify the imidazo[1,2-a]pyrimidine moiety to reduce metabolism mediated by aldehyde oxidase highlight the challenges and strategies in drug development, emphasizing the compound's role in discovering new therapeutic agents (Linton et al., 2011).
Antiviral and Antituberculosis Agents
Compounds structurally related to the imidazo[1,2-a]pyridine scaffold have been designed and tested for their antiviral activities, particularly as antirhinovirus agents. This research underlines the potential of such compounds in developing new treatments for viral infections (Hamdouchi et al., 1999). Furthermore, imidazo[1,2-a]pyridine carboxamides have been identified as new antitubercular agents, showcasing the compound's application in addressing tuberculosis, including drug-resistant strains (Wu et al., 2016).
Chemical Synthesis and Biological Activity
Research on the synthesis of imidazo[1,2-a]pyridines highlights the compound's significance in chemical synthesis, providing pathways to diverse biologically active molecules. The study on water-mediated hydroamination and silver-catalyzed aminooxygenation exemplifies innovative approaches to synthesizing imidazo[1,2-a]pyridine derivatives, broadening the scope of chemical transformations for medicinal chemistry applications (Mohan et al., 2013).
Properties
IUPAC Name |
N-[(1-methylimidazol-2-yl)methyl]-N-propylimidazo[1,2-a]pyridine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N5O/c1-3-8-21(12-15-18-6-9-19(15)2)16(22)13-4-5-14-17-7-10-20(14)11-13/h4-7,9-11H,3,8,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVLFZPSCRYHOHH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CC1=NC=CN1C)C(=O)C2=CN3C=CN=C3C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.